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Compound of Interest

Compound Name: 1-Octanesulfonyl chloride

CAS No.: 7795-95-1

Cat. No.: B1293751 Get Quote

Physicochemical Profile, Synthetic Utility, and Handling Protocols

Executive Summary
1-Octanesulfonyl chloride (CAS: 7795-95-1) is a critical electrophilic building block in

medicinal chemistry and materials science.[1][2][3][4] While its primary identity is defined by its

molecular weight of 212.74 g/mol , its utility stems from the reactivity of the sulfonyl chloride

motif fused to a lipophilic

alkyl chain.[2][4] This guide moves beyond basic data to provide a validated framework for its
use in synthesizing sulfonamide libraries and functionalizing amine-rich surfaces, addressing
the common failure mode of hydrolytic instability.[1][2][4]

Part 1: Physicochemical Profile & Stoichiometric
Data[1][2][4]
Accurate stoichiometry is the bedrock of reproducible synthesis.[2][4] The molecular weight

provided here is calculated based on standard atomic weights (IUPAC) and is essential for

calculating equivalents in parallel synthesis.

Core Properties Table[1][2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1293751?utm_src=pdf-interest
https://www.benchchem.com/product/b1293751?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonyl-chloride
https://cymitquimica.com/cas/7795-95-1/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonic-acid
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Technical Context

Molecular Weight 212.74 g/mol
Basis for all molarity

calculations.[1][2][4]

Molecular Formula

Lipophilic tail (

) + Reactive head (

).[1][2][4]

CAS Number 7795-95-1

Note: Do not confuse with

Pentaborane (CAS 19624-22-

7).[1][2][4]

Density 1.087 g/mL (at 25°C)

Essential for volume-based

dispensing in automated liquid

handlers.[1][2][4]

Boiling Point 75°C (at 0.03 mmHg)

High vacuum required for

distillation; thermal instability

risk >100°C.

Physical State Colorless to pale yellow liquid
Darkening indicates hydrolysis

or decomposition.[1][2][4]

Refractive Index 1.460
Purity check parameter.[1][2]

[4]

Stoichiometry Calculator (Bench Reference)
For a standard 1.0 mmol reaction scale:

Mass required: 212.7 mg[1][4]

Volume required:

(based on

)[1][4]
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Part 2: Synthetic Routes & Mechanistic Insight[1][4]
The primary application of 1-octanesulfonyl chloride is the formation of sulfonamides

(reaction with amines) or sulfonate esters (reaction with alcohols).[1][2][4] The reaction

proceeds via a nucleophilic substitution at the sulfur atom.[2][4]

Mechanism: Nucleophilic Substitution at Sulfur
Unlike acyl chlorides, sulfonyl chlorides react via a concerted

-like mechanism or an addition-elimination pathway depending on conditions.[1][2][4] The sulfur
atom is hypervalent, and the reaction is highly sensitive to steric hindrance on the nucleophile.
[2][4]

Primary/Secondary
Amine (Nucleophile)

Tetrahedral
Transition State

Attack on S

1-Octanesulfonyl
Chloride (Electrophile)

Sulfonamide
(Stable Product)Cl Elimination

HCl
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Figure 1: Mechanistic pathway for sulfonamide formation.[1][2][4] The base (e.g., TEA) is

critical to neutralize the HCl byproduct, driving the equilibrium forward.[1]

Part 3: Experimental Protocol (Sulfonamide
Synthesis)
Scenario: Synthesis of N-benzyl-1-octanesulfonamide (Model Reaction). Objective: High-yield

coupling while minimizing hydrolysis of the sulfonyl chloride.

Reagents
Substrate: Benzylamine (1.0 equiv).

Reagent: 1-Octanesulfonyl chloride (1.2 equiv).[1][2][4]

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv).[1][2][4]
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Solvent: Dichloromethane (DCM) (Anhydrous).[1][2][4] Note: THF is a viable alternative.[1]

Step-by-Step Methodology
Preparation (Inert Environment):

Flame-dry a round-bottom flask and purge with Nitrogen (

) or Argon.[1][2][4]

Why: 1-Octanesulfonyl chloride hydrolyzes rapidly in humid air to form 1-octanesulfonic

acid, which is unreactive toward amines.[1][2][4]

Solvation:

Dissolve Benzylamine (1.0 mmol) and TEA (1.5 mmol) in anhydrous DCM (5 mL).

Cool the mixture to 0°C using an ice bath.

Why: The reaction is exothermic.[2][4] Cooling prevents side reactions and controls the

rate.[2][4]

Addition:

Dilute 1-Octanesulfonyl chloride (1.2 mmol,

) in 1 mL of DCM.[1][2][4]

Add dropwise to the amine solution over 5-10 minutes.[1][2][4]

Visual Check: Fuming may occur if moisture is present.[1][2][4]

Reaction & Monitoring:

Allow to warm to room temperature (RT) and stir for 2–4 hours.

Validation: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[1][2][4] Look for the

disappearance of the amine peak and the appearance of the sulfonamide mass (

).[2][4]
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Work-up:

Quench with 1M HCl (aqueous) to remove unreacted amine and salts.[1][2][4]

Extract with DCM (

).[1][2][4]

Wash organic layer with brine, dry over

, and concentrate.[2][4]

1. Inert Setup
(N2 Purge, Dry DCM)

2. Solvation & Cooling
(Amine + Base @ 0°C)

3. Dropwise Addition
(1-Octanesulfonyl Cl)

4. Reaction Monitoring
(TLC/LCMS @ 2-4h)

5. Acidic Quench
(Remove excess amine)

Click to download full resolution via product page

Figure 2: Operational workflow for solution-phase synthesis, emphasizing temperature control

and inert atmosphere.
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Part 4: Surface Chemistry Applications[1][4]
Beyond drug discovery, 1-octanesulfonyl chloride is used to modify surfaces to increase

hydrophobicity (due to the

chain).[1][2][4]

Substrate: Amine-functionalized glass or silicon (e.g., APTES-treated surfaces).[1][2][4]

Method: The protocol mirrors the solution phase but requires immersion.[2][4]

Outcome: Formation of a stable sulfonamide linkage, presenting the octyl tail to the interface.

[2][4] This lowers surface energy and increases water contact angle (typically >90°).[1][2][4]

Part 5: Handling, Stability & Safety (E-E-A-T)
The "Silent Killer" of Yields: Hydrolysis The most common reason for reaction failure with this

reagent is invisible hydrolysis.[2][4] The bottle may contain significant amounts of sulfonic acid

(hydrolysis product) and HCl.[2][4]

Quality Control Check: Before using an old bottle, take a small aliquot for 1H NMR in

.

Pure: Triplet at ~3.6 ppm (

adjacent to

).[1][2][4]

Hydrolyzed: Shifted triplet (often ~3.0-3.2 ppm) corresponding to the sulfonic acid.[1][2][4]

Storage Protocol:

Store at 2–8°C.

Keep under inert gas (Nitrogen/Argon).[1][2][4]

Seal with Parafilm or use a Sure/Seal™ cap system.[1][2][4]
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Safety:

Corrosive: Causes severe skin burns and eye damage.[1][2][4]

Lachrymator: Use only in a fume hood.[1][2][4]

Reaction with Water: Violently releases HCl gas.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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